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Compound of Interest

Compound Name:
2-(4-Acetyl-3-

hydroxyphenyl)aceticacid

Cat. No.: B13131378

Get Quote

Introduction & Physicochemical Profile[1][2][3]
2-(4-acetyl-3-hydroxyphenyl)acetic acid is a bifunctional aromatic compound featuring a

carboxylic acid tail, a phenolic hydroxyl group, and an acetyl moiety. This structure suggests it

is likely a degradation product or metabolite related to non-steroidal anti-inflammatory drugs

(NSAIDs) or specific acetophenone derivatives.

Effective analysis requires understanding its ionization states and polarity. The molecule

possesses two ionizable groups:

Carboxylic Acid (pKa ~4.2): Ionized at neutral pH.

Phenolic Hydroxyl (pKa ~9.8): Ionized at basic pH.

To achieve consistent retention and peak shape in Reverse-Phase HPLC (RP-HPLC), the

mobile phase pH must be controlled (typically pH < 3.0) to keep the carboxylic acid protonated

(neutral), increasing its interaction with the hydrophobic stationary phase.
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Property Value (Estimated) Analytical Implication

Molecular Formula C₁₀H₁₀O₄
Monoisotopic Mass: ~194.06

Da

LogP 1.2 – 1.5
Moderate retention on C18

columns.[1]

UV Maxima ~275 nm, ~310 nm
Dual-wavelength monitoring

recommended.

Solubility Methanol, ACN, Water (pH > 5)
Diluent selection is critical to

prevent precipitation.

Analytical Workflow
The following diagram outlines the decision matrix for selecting the appropriate analytical

technique based on the concentration and matrix complexity.

Sample Matrix
(API, Plasma, Formulation) Concentration Estimate

> 0.1% (Impurity/Assay)
Use HPLC-UVHigh Level

< 0.1% (Trace/Metabolite)
Use LC-MS/MS

Low Level

Method A:
RP-HPLC (C18)

Acidic Mobile Phase

Method B:
UHPLC-ESI-MS/MS

MRM Mode

Data Analysis
(Quantification & ID)

Click to download full resolution via product page

Figure 1: Decision tree for selecting analytical methodology based on sample concentration

and requirements.

Protocol A: High-Performance Liquid
Chromatography (HPLC-UV)
Application: Routine Quality Control, Impurity Profiling, Assay.

Chromatographic Conditions
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This method utilizes a "ion-suppression" technique. By maintaining the pH below the pKa of the

carboxylic acid, we ensure the analyte remains neutral, preventing peak tailing and ensuring

reproducible retention times.

Instrument: HPLC System with PDA (Photodiode Array) Detector.

Column: C18 End-capped (e.g., Agilent Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm) or

equivalent.

Why: End-capping reduces secondary interactions with the phenolic hydroxyl group.

Column Temperature: 30°C.

Flow Rate: 1.0 mL/min.

Injection Volume: 10 µL.

Detection: UV at 275 nm (Primary) and 220 nm (Secondary).

Mobile Phase Preparation
Mobile Phase A (Aqueous): 0.1% Orthophosphoric Acid in Water (pH ~2.5).

Protocol: Add 1 mL of 85% H₃PO₄ to 1000 mL of HPLC-grade water. Filter through 0.22

µm membrane.

Mobile Phase B (Organic): Acetonitrile (HPLC Grade).

Gradient Program
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Time (min) Mobile Phase A (%) Mobile Phase B (%) Event

0.0 95 5 Equilibration

2.0 95 5 Isocratic Hold

15.0 40 60 Linear Gradient

18.0 5 95 Wash

20.0 5 95 Hold

20.1 95 5 Re-equilibration

25.0 95 5 End

Sample Preparation
Standard Stock Solution (1 mg/mL): Weigh 10 mg of reference standard into a 10 mL

volumetric flask. Dissolve in 50:50 Water:Acetonitrile. Sonicate for 5 mins.

Working Standard (50 µg/mL): Dilute 500 µL of Stock into 10 mL of Mobile Phase A.

Sample Prep: Filter all samples through a 0.45 µm PTFE or Nylon syringe filter prior to

injection.

Protocol B: LC-MS/MS (Trace Analysis)
Application: Genotoxic impurity screening, biological matrix analysis (plasma/urine).

Mass Spectrometry Parameters
Ionization Source: Electrospray Ionization (ESI).

Polarity: Negative Mode (ESI-).

Why: Phenolic acids and carboxylic acids ionize efficiently in negative mode, forming [M-

H]⁻ ions.

Precursor Ion:m/z 193.05 (Deprotonated molecular ion).
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Product Ions (MRM Transitions):

Quantifier: 193.05 → 149.0 (Loss of CO₂ from acetic acid group).

Qualifier: 193.05 → 134.0 (Loss of Acetyl group/rearrangement).

UHPLC Conditions
Column: Waters ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 µm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.

Gradient: Steep gradient (5% to 95% B over 5 minutes) for rapid screening.

Method Validation Strategy (ICH Q2 Guidelines)
To ensure the trustworthiness of the generated data, the following validation parameters must

be executed.

System Suitability Testing (SST)
Run 5 replicate injections of the Working Standard (50 µg/mL).

RSD of Peak Area: ≤ 2.0%

Tailing Factor (T): 0.8 ≤ T ≤ 1.5

Theoretical Plates (N): > 5000

Linearity & Range
Prepare a 5-point calibration curve ranging from 50% to 150% of the target concentration (e.g.,

25 µg/mL to 75 µg/mL).

Acceptance: Correlation coefficient (R²) ≥ 0.999.

Accuracy (Recovery)
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Spike the analyte into the sample matrix at 80%, 100%, and 120% levels.

Acceptance: Mean recovery between 95.0% - 105.0%.

Troubleshooting Guide
Issue Probable Cause Corrective Action

Peak Tailing
Secondary interactions with

silanols; pH too high.

Ensure Mobile Phase pH is <

3.0. Use a "base-deactivated"

or high-purity C18 column.

Split Peaks Solvent mismatch.

Dissolve the sample in a

solvent composition similar to

the initial mobile phase (e.g.,

90% Water / 10% ACN).

Retention Drift
Column equilibration issue;

Temperature fluctuation.

Increase equilibration time

between runs (at least 5

column volumes). Use a

column oven.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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